Cas no 1049569-35-8 (N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide)

• Product Name: N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide
• CAS No: 1049569-35-8
• MF: C₂₂H₂₇FN₄O₃
• MW: 414.473188638687
• CID: 6195327
• PubChem ID: 42268464
• Update Time: 2025-07-31

N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide
• N1-(4-fluorobenzyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide
• F5266-0104
• 1049569-35-8
• AKOS024504408
• N'-[(4-fluorophenyl)methyl]-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide

• Inchi： 1S/C22H27FN4O3/c1-30-20-8-6-19(7-9-20)27-14-12-26(13-15-27)11-10-24-21(28)22(29)25-16-17-2-4-18(23)5-3-17/h2-9H,10-16H2,1H3,(H,24,28)(H,25,29)
• InChI Key： QCVKVOCBIOPZSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCCN1CCN(C2C=CC(=CC=2)OC)CC1)=O)=O

Computed Properties

• Exact Mass: 414.20671890g/mol
• Monoisotopic Mass: 414.20671890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide

Comprehensive Overview of N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide (CAS 1049569-35-8)

The compound N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide, identified by its CAS number 1049569-35-8, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine core and fluorophenyl and methoxyphenyl substituents, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating neurological and metabolic disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide has garnered attention for its unique structural attributes, which may enable selective binding to specific biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies, a frequently searched term in academic and industrial research circles. The compound's ethanediamide moiety further enhances its versatility, as this functional group is often associated with improved solubility and bioavailability—key factors in drug design.

Another area of interest is the compound's potential application in central nervous system (CNS) research. The presence of a 4-fluorophenyl group suggests possible activity in modulating neurotransmitter systems, a hypothesis supported by the increasing number of studies focusing on neuropharmacology and psychiatric disorders. Given the rising global prevalence of conditions like anxiety and depression, this molecule could contribute to the development of next-generation therapeutics. Searches for terms like "piperazine derivatives in CNS drugs" and "fluorophenyl compounds in medicine" reflect the scientific community's curiosity about such molecules.

From a synthetic chemistry perspective, CAS 1049569-35-8 exemplifies the innovative use of multicomponent reactions and catalysis, topics frequently explored in green chemistry forums. The compound's methoxyphenyl group, for instance, is often leveraged to fine-tune electronic properties, a strategy highlighted in recent publications on drug optimization. This aligns with the broader industry shift toward sustainable and efficient synthetic methodologies, a recurring theme in AI-driven drug discovery discussions.

In summary, N'-[(4-fluorophenyl)methyl]-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide represents a compelling case study at the intersection of medicinal chemistry, molecular biology, and pharmacology. Its structural complexity and functional diversity position it as a promising candidate for further investigation, particularly in the context of targeted therapies and high-throughput screening. As research continues to evolve, this compound may well emerge as a key player in addressing some of the most pressing challenges in modern healthcare.